Cas no 808743-26-2 (Ethyl 4-[4-(acetylamino)-3-amino-5-methylphenoxy]butanoate)

• Product name: Ethyl 4-[4-(acetylamino)-3-amino-5-methylphenoxy]butanoate
• CAS No: 808743-26-2
• MF: C₁₅H₂₂N₂O₄
• MW: 294.346184253693
• CID: 2108930

Ethyl 4-[4-(acetylamino)-3-amino-5-methylphenoxy]butanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-[4-(acetylamino)-3-amino-5-methylphenoxy]butanoate
• JICZPOYSOCXUBQ-UHFFFAOYSA-N
• Ethyl 4-[4-(acetylamino)-3-amino-5-methylphenoxy]butanoate

• Inchi： 1S/C15H22N2O4/c1-4-20-14(19)6-5-7-21-12-8-10(2)15(13(16)9-12)17-11(3)18/h8-9H,4-7,16H2,1-3H3,(H,17,18)
• InChI Key： JICZPOYSOCXUBQ-UHFFFAOYSA-N
• SMILES： O(C1C=C(C(=C(C)C=1)NC(C)=O)N)CCCC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 349
• Topological Polar Surface Area: 90.6